2-hydroxy-6-[1-(1H-1,2,4-triazol-1-yl)ethyl]nicotinonitrile

• IUPAC Name: 2-oxo-6-[1-(1,2,4-triazol-1-yl)ethyl]-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C10H9N5O/c1-7(15-6-12-5-13-15)9-3-2-8(4-11)10(16)14-9/h2-3,5-7H,1H3,(H,14,16)
• InChI Key: QXWKNKVVJOEREK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C(=O)N1)C#N)N2C=NC=N2
• Molecular Formula: C10H9N5O
• Molecular Weight: 215.21 g/mol
• CAS No.: 339104-04-0

Description

2-hydroxy-6-[1-(1H-1,2,4-triazol-1-yl)ethyl]nicotinonitrile, also known as HET0016, is a chemical compound that has been studied for its potential therapeutic applications. It was first synthesized in 2000 by a team of researchers led by Dr. John Falck at the University of Texas Southwestern Medical Center.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural characterization of nicotinonitrile derivatives and their analogs, highlighting their importance in developing pharmaceutical agents and materials with unique properties. For instance, studies have described the synthesis of organic nitrates of the heterofunctional series, exploring the structural aspects of these compounds through X-ray analysis and their potential applications in medicinal chemistry (Korolev et al., 1997; Korolev et al., 1998).

Antimicrobial and Antimycobacterial Activities

Several nicotinonitrile derivatives have been synthesized and tested for their antimicrobial and antimycobacterial activities. For example, Patel et al. (2014) developed a strategy to synthesize benzonitrile/nicotinonitrile-based s-triazines, demonstrating profound antimycobacterial activity against Mycobacterium tuberculosis with low toxicity towards mammalian cells, suggesting these compounds as potential starting points for developing new antimycobacterial agents (Patel, Kumari, & Chikhalia, 2014).

Fluorescence Properties

The fluorescence properties of nicotinonitrile derivatives, especially those substituted with 1,2,3-triazole, have been explored. Such studies reveal the relationship between the nature of substituents and the fluorescence characteristics, indicating the potential use of these compounds in developing fluorescent materials (Rakshin et al., 2018).

Chemoselective Synthesis and Reactivity

Research into the chemoselective synthesis and reactivity of nicotinonitrile and its derivatives has led to the development of novel compounds with potential applications in various fields, including materials science and drug development. For instance, Abdel-Aziz (2007) studied the Lewis acid-promoted substitution reactions of 2-methoxy-3-cyanopyridines, leading to the creation of nicotinamide and nicotinic acid derivatives (Abdel-Aziz, 2007).

Energetic Materials Design

The design of high-performance insensitive energetic materials through the introduction of N-oxides into 1,2,4-triazole derivatives has been another area of application. Such studies have focused on synthesizing and characterizing nitrogen-rich salts and derivatives to improve energetic properties and safety (Dippold & Klapötke, 2013).

Mechanism of Action

Target of Action

The compound 2-hydroxy-6-[1-(1H-1,2,4-triazol-1-yl)ethyl]nicotinonitrile, also known as 2-hydroxy-6-[1-(1H-1,2,4-triazol-1-yl)ethyl]pyridine-3-carbonitrile, is a heterocyclic compound. Similar compounds with 1,2,4-triazole moieties have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Compounds with similar structures have been reported to exhibit cytotoxic activities against cancer cell lines . For instance, some 1,2,4-triazole benzoic acid hybrids have been shown to inhibit the proliferation of MCF-7 cancer cells by inducing apoptosis .

Biochemical Pathways

Similar compounds have been reported to interact with various biochemical pathways, leading to a range of biological activities .

Result of Action

Similar compounds have been reported to exhibit cytotoxic activities against cancer cell lines . Some of these compounds have been shown to inhibit the proliferation of MCF-7 cancer cells by inducing apoptosis .